tert-Butyl N-[(1S,4S,5R)-2-azabicyclo[2.2.1]heptan-5-yl]carbamate

• IUPAC Name: tert-butyl N-[(1S,4S,5R)-2-azabicyclo[2.2.1]heptan-5-yl]carbamate
• InChI: InChI=1S/C11H20N2O2/c1-11(2,3)15-10(14)13-9-5-8-4-7(9)6-12-8/h7-9,12H,4-6H2,1-3H3,(H,13,14)/t7-,8-,9+/m0/s1
• InChI Key: VERHYGQTHIOMQC-XHNCKOQMSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CC2CC1CN2
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@@H]1C[C@@H]2C[C@H]1CN2
• Molecular Formula: C11H20N2O2
• Molecular Weight: 212.29 g/mol
• CAS No.: 2306249-50-1

Description

This compound is also known as tert-butyl (1S,4S)-5- (chlorocarbonyl)-2,5-diazabicyclo [2.2.1]heptane-2-carboxylate. It is a derivative of 2,5-diazabicyclo[2.2.1]heptane.

Molecular Structure Analysis

The molecular formula of this compound is C11H20N2O2. It contains 11 carbon atoms, 20 hydrogen atoms, 2 nitrogen atoms, and 2 oxygen atoms. The structure is based on a 2,5-diazabicyclo[2.2.1]heptane core.

Physical and Chemical Properties Analysis

The molecular weight of this compound is 212.29. Other physical and chemical properties such as boiling point and storage conditions are not specified in the available sources.

Mechanism of Action

Target of Action

The primary targets of “tert-Butyl N-[(1S,4S,5R)-2-azabicyclo[2.2.1]heptan-5-yl]carbamate” are currently unknown

Biochemical Pathways

Without knowledge of the compound’s primary targets, it is challenging to summarize the affected biochemical pathways and their downstream effects . Future studies should focus on identifying these pathways to understand the compound’s mechanism of action better.

Action Environment

Environmental factors can significantly influence a compound’s action, efficacy, and stability. Without specific information about the compound’s targets and mode of action, it is challenging to discuss how environmental factors might influence "tert-butyl n-[(1s,4s,5r)-2-azabicyclo[221]heptan-5-yl]carbamate" .

Safety and Hazards

Specific safety and hazard information for this compound is not available in the sources I found. As with all chemicals, it should be handled with appropriate safety measures to prevent harm.

Future Directions

The future directions for the study and application of this compound are not specified in the available sources. It could potentially be used in further chemical research or in the development of new materials or pharmaceuticals.